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Compound of Interest

Compound Name: 4-Phenylisoxazol-3(2H)-one

Cat. No.: B15206650

An In-depth Technical Guide to 4-
Phenylisoxazol-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological significance of 4-Phenylisoxazol-3(2H)-one. The
information is curated for professionals in the fields of chemical research and drug
development.

Chemical Structure and IUPAC Name

4-Phenylisoxazol-3(2H)-one is a heterocyclic organic compound. Its structure consists of an
isoxazolone ring, which is a five-membered ring containing a nitrogen and an oxygen atom in
adjacent positions, substituted with a phenyl group at the 4th position. The "(2H)" designation in
the name indicates the position of the hydrogen atom on the nitrogen of the isoxazole ring.

The standard IUPAC name for this compound is 4-phenylisoxazol-3(2H)-one. An alternative,
though less common, IUPAC name is 3(2H)-Isoxazolone, 4-phenyl-. It is important to
distinguish this compound from its tautomer, 4-phenylisoxazol-5(2H)-one, as the position of the
carbonyl group within the isoxazole ring differs.

Chemical Structure:
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 To cite this document: BenchChem. [4-Phenylisoxazol-3(2H)-one chemical structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15206650#4-phenylisoxazol-3-2h-one-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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